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Compound of Interest

Compound Name: Decapreno-|A-carotene

Cat. No.: B127249

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of laboratory operations. This
guide provides a detailed, step-by-step procedure for the proper disposal of Decapreno-[3-
carotene, a carotenoid used in various research applications. Adherence to these procedures is
essential for maintaining a safe laboratory environment and complying with regulatory
standards.

Key Properties of Decapreno-B-carotene

A summary of the known quantitative data for Decapreno-3-carotene is presented below. This
information is crucial for its proper handling and disposal.
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Property

Value

Molecular Formula

C50H68[1][2]I3][41[5]

Molecular Weight ~669.1 g/mol [1][2][3]
Appearance Solid[4][6]

Melting Point 193-195 °CJ[5][6]

Boiling Point 771.6 £ 27.0 °C (Predicted)[6]
Density 0.943 £ 0.06 g/cm3 (Predicted)[6]
Solubility Slightly soluble in Chloroform[5][6]

Storage Conditions

Amber Vial, -86°C Freezer, Under inert

atmosphere[5][6]

Stability

Light and temperature sensitive[6]

Disposal Workflow for Decapreno-f3-carotene

The following diagram outlines the decision-making process and necessary steps for the safe
disposal of Decapreno-[3-carotene waste.

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Decapreno-3-carotene.
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Step-by-Step Disposal Protocol for Decapreno-3-
carotene

While a specific Safety Data Sheet (SDS) for Decapreno-B-carotene is not readily available, the
precautionary principle dictates that it should be handled as a chemical waste. The disposal
procedure for a closely related compound, -carotene, suggests it is not classified as a
hazardous substance[7][8]. However, in the absence of specific data for Decapreno-f3-
carotene, the following general laboratory chemical waste disposal procedures must be
followed.

Waste Identification and Classification

« Identify the Waste: All materials contaminated with Decapreno-3-carotene, including unused
product, solutions, and contaminated labware (e.g., pipette tips, gloves, and empty
containers), must be considered chemical waste.

o Classification: In the absence of a specific hazard classification, treat Decapreno-[3-carotene
as a standard chemical waste. Do not dispose of it down the drain or in the regular trash[9]
[10].

Segregation and Collection

o Segregate Waste: Collect Decapreno-§3-carotene waste separately from other waste streams
to avoid accidental chemical reactions[9][10].

o Use Appropriate Containers: Collect solid waste in a clearly labeled, sealable container. For
solutions, use a compatible, leak-proof bottle. Plastic containers are often preferred over
glass to minimize the risk of breakage[10]. Ensure the container is in good condition with no
cracks or leaks[9].

o Keep Containers Closed: Waste containers must be kept securely closed except when
adding waste[9].

Labeling

o Label Clearly: All waste containers must be clearly labeled as "Hazardous Waste"[9][10].
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e Provide Detailed Information: The label must include the full chemical name ("Decapreno-3-
carotene"), the quantity of the waste, the date of accumulation, and the name and contact
information of the principal investigator or laboratory supervisor[10]. Chemical formulas or
abbreviations are not acceptable[9].

Storage

o Designated Storage Area: Store the sealed and labeled waste container in a designated,
secure area within the laboratory, away from general work areas.

e Secondary Containment: It is good practice to store liquid waste containers in secondary
containment to prevent spills[9].

Disposal

» Contact Environmental Health and Safety (EHS): Arrange for the disposal of the chemical
waste through your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal service[10][11]. Follow their specific procedures for
waste pickup.

e Do Not Dispose of in Regular Trash or Drains: Under no circumstances should chemical
waste be disposed of in the regular trash or poured down the sanitary sewer unless explicitly
permitted by your institution's EHS for specific, neutralized aqueous solutions[9][10][12].

o Empty Containers: Empty containers that held Decapreno-§3-carotene should be triple-rinsed
with an appropriate solvent. The rinsate must be collected and treated as hazardous waste.
After rinsing, the container can be disposed of in the regular trash or recycled, depending on
institutional policies[9].

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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